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Compound of Interest

Compound Name: Nonadecanoy! chloride
CAS No.: 59410-47-8
Cat. No.: B056548
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Nonadecanoyl chloride (C19H37CIO), the acyl chloride derivative of nonadecanoic acid, is a
valuable reagent in organic synthesis, primarily utilized for the introduction of the C19
nonadecanoyl group into various molecules. Its long aliphatic chain makes it a key building
block for the synthesis of complex lipids and other bioactive compounds. As with other acyl
chlorides, it readily reacts with nucleophiles such as alcohols and amines to form esters and
amides, respectively. These reactions are typically high-yielding and proceed under mild
conditions. This document provides detailed application notes and experimental protocols for
the use of Nonadecanoyl chloride in the synthesis of amides and esters, with a focus on its
relevance to drug development.

Key Applications in Organic Synthesis and Drug
Development
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Nonadecanoyl chloride is instrumental in the synthesis of a variety of organic molecules with
potential applications in pharmacology and materials science. Its long alkyl chain imparts
significant lipophilicity to the target molecules, which can be crucial for their biological activity
and formulation into delivery systems.

o Synthesis of Bioactive Amides: Nonadecanoyl chloride is a key reagent for the synthesis of
long-chain N-acyl amides. A notable class of such compounds is the N-acylethanolamines
(NAESs), which are lipid signaling molecules with a range of biological activities, including
anti-inflammatory and analgesic properties. By reacting Nonadecanoyl chloride with
ethanolamine, N-nonadecanoyl ethanolamide can be synthesized, a potential therapeutic
agent.

o Formation of Ceramide Analogs: Ceramides are a class of lipid molecules that are central to
cellular signaling pathways, regulating processes such as apoptosis and cell proliferation.
They are composed of a sphingosine backbone N-acylated with a fatty acid. Nonadecanoyl
chloride can be used to synthesize C19-ceramide analogs by reacting it with sphingosine or
its derivatives. These analogs are valuable tools for studying the biological roles of specific
ceramide species and as potential anticancer agents.

« Esterification for Prodrugs and Biomaterials: The esterification of alcohols with
Nonadecanoyl chloride can be employed to create prodrugs with improved lipophilicity and
altered pharmacokinetic profiles. For instance, esterification of a hydrophilic drug can
enhance its ability to cross cell membranes. Furthermore, long-chain esters are of interest in
the development of biomaterials and liquid crystals.

o Component of Lipid-Based Drug Delivery Systems: The derivatives of Nonadecanoyl
chloride, such as specific glycerolipids or phospholipids, can be incorporated into lipid
nanoparticles (LNPs) and solid lipid nanoparticles (SLNs). These nanoparticles are used as
carriers for delivering a variety of therapeutic agents, including mRNA vaccines and small
molecule drugs. The long C19 chain can influence the physical properties and stability of
these delivery systems.

Experimental Protocols

The following are detailed protocols for the synthesis of a representative amide and ester using
Nonadecanoyl chloride.
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Protocol 1: Synthesis of N-(4-
hydroxyphenyl)nonadecanamide

This protocol describes the synthesis of an N-aryl amide, a common structural motif in
biologically active compounds.

Reaction Scheme:
CH3(CH2)17COCI + C27H450H -> CH3(CH2)17CO0-C27H45 + HCI

Caption: Workflow for the synthesis of N-(4-hydroxyphenyl)nonadecanamide.
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Caption: Synthesis of C19-ceramide analogs and their role in cellular signaling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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